N'-(1,2,4-thiadiazol-5-yl)(tert-butoxy)carbohydrazide
Overview
Description
‘N’-(1,2,4-thiadiazol-5-yl)(tert-butoxy)carbohydrazide (N-[TBC]) is an organocatalytic compound that has become increasingly popular in the fields of organic synthesis and catalysis. N-[TBC] is a versatile and effective catalyst for a variety of reactions, including the synthesis of complex molecules, the conversion of carbohydrates to polyols, and the polymerization of vinyl monomers. In addition, N-[TBC] has been used in a range of scientific research applications, such as drug design and drug delivery.
Mechanism of Action
The mechanism of action of N-[TBC] is not fully understood. However, it is believed that the tert-butoxycarbonyl group of N-[TBC] acts as a Lewis acid, which facilitates the formation of a covalent bond between the thiadiazole ring and the tert-butoxycarbonyl group. This bond is believed to be responsible for the catalytic activity of N-[TBC].
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[TBC] are not well-understood. However, it is known that N-[TBC] has a low toxicity and is not mutagenic. In addition, it has been shown to be non-cytotoxic and non-hemolytic.
Advantages and Limitations for Lab Experiments
N-[TBC] has several advantages for laboratory experiments. It is a highly effective catalyst for a variety of reactions, and it has a low toxicity. In addition, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. For example, it can be difficult to separate the hydrazone from the N-[TBC] by column chromatography, and the reaction can be slow at room temperature.
Future Directions
There are a number of potential future directions for the use of N-[TBC] in scientific research. It could be used to develop more efficient drug delivery systems and to synthesize more complex molecules. In addition, it could be used to investigate the biochemical and physiological effects of N-[TBC] on human cells. Finally, it could be used to develop more efficient catalysts for a variety of reactions.
Synthesis Methods
N-[TBC] can be synthesized using a variety of methods. The most common method involves the reaction of 1,2,4-thiadiazole-5-yl chloromethyl ether with tert-butylhydrazine. The reaction is carried out in an inert atmosphere, such as nitrogen, at room temperature. The reaction yields a mixture of N-[TBC] and the corresponding hydrazone. The hydrazone can then be separated from the N-[TBC] by column chromatography.
Scientific Research Applications
N-[TBC] has a wide range of applications in scientific research. It is used in drug design and drug delivery, as it can be used to create drug carriers and delivery systems. In addition, N-[TBC] has been used in the synthesis of complex molecules, such as peptides and proteins. It has also been used in the conversion of carbohydrates to polyols and the polymerization of vinyl monomers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1,2,4-thiadiazol-5-yl)(tert-butoxy)carbohydrazide involves the reaction of tert-butoxycarbonyl hydrazine with 1,2,4-thiadiazole-5-carboxylic acid chloride, followed by deprotection of the tert-butoxycarbonyl group using trifluoroacetic acid.", "Starting Materials": [ "tert-butoxycarbonyl hydrazine", "1,2,4-thiadiazole-5-carboxylic acid chloride", "trifluoroacetic acid" ], "Reaction": [ "Step 1: Add tert-butoxycarbonyl hydrazine to a solution of 1,2,4-thiadiazole-5-carboxylic acid chloride in anhydrous dichloromethane.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Filter the reaction mixture to remove any precipitate.", "Step 4: Concentrate the filtrate under reduced pressure to obtain a crude product.", "Step 5: Dissolve the crude product in trifluoroacetic acid and stir at room temperature for 2 hours.", "Step 6: Concentrate the reaction mixture under reduced pressure to obtain the final product, N-(1,2,4-thiadiazol-5-yl)(tert-butoxy)carbohydrazide." ] } | |
CAS RN |
2624132-15-4 |
Product Name |
N'-(1,2,4-thiadiazol-5-yl)(tert-butoxy)carbohydrazide |
Molecular Formula |
C7H12N4O2S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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